Cas no 13399-35-4 (4-(3-methylbut-2-en-2-yl)benzoic acid)

4-(3-methylbut-2-en-2-yl)benzoic acid structure
13399-35-4 structure
Product Name:4-(3-methylbut-2-en-2-yl)benzoic acid
CAS No:13399-35-4
MF:C12H14O2
MW:190.238363742828
CID:119551
PubChem ID:45117201
Update Time:2025-04-18

4-(3-methylbut-2-en-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(1,2-dimethyl-1-propen-1-yl)-
    • Benzoic acid, 4-(1,2-dimethyl-1-propenyl)- (9CI)
    • 4-(1,2-dimethyl-1-propenyl)benzoic acid
    • 4-(3-methylbut-2-en-2-yl)benzoic acid
    • EN300-1301330
    • 4-(3-methylbut-2-en-2-yl)benzoicacid
    • 13399-35-4
    • AE-562/43461571
    • Inchi: 1S/C12H14O2/c1-8(2)9(3)10-4-6-11(7-5-10)12(13)14/h4-7H,1-3H3,(H,13,14)
    • InChI Key: ZELRASFYVOUIRY-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)/C(/C)=C(\C)/C)=O

Computed Properties

  • Exact Mass: 190.09942
  • Monoisotopic Mass: 190.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • PSA: 37.3

4-(3-methylbut-2-en-2-yl)benzoic acid Pricemore >>

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